N,N'-Bis(2-hydroxyethyl)dithiooxamide
Overview
Description
N,N’-Bis(2-hydroxyethyl)dithiooxamide is a chemical compound with the molecular formula C6H12N2O2S2 and a molecular weight of 208.302 . It is also known by other names such as Ethanedithioamide, N,N’-bis(2-hydroxyethyl)-; Oxamide, N,N’-bis(2-hydroxyethyl)dithio-; and USAF mk-5 .
Synthesis Analysis
The synthesis of N,N’-Bis(2-hydroxyethyl)dithiooxamide has been reported in several studies. For instance, a microfluidic paper-based analytical method was developed for the determination of Hg (II) using gold nanoparticles functionalized with N,N’-Bis(2-hydroxyethyl)dithiooxamide . In another study, N,N’-Bis(2-hydroxyethyl)dithiooxamide was synthesized as part of the preparation of metal dithiocarbamate complexes .
Molecular Structure Analysis
The molecular structure of N,N’-Bis(2-hydroxyethyl)dithiooxamide can be represented as a 2D Mol file or a computed 3D SD file . A study reported the crystal structure of a new metal dithiocarbamate complex synthesized using N,N’-Bis(2-hydroxyethyl)dithiooxamide .
Chemical Reactions Analysis
While specific chemical reactions involving N,N’-Bis(2-hydroxyethyl)dithiooxamide are not detailed in the retrieved sources, it is known to be used in the synthesis of metal dithiocarbamate complexes and in the functionalization of gold nanoparticles for the determination of Hg (II) .
Physical And Chemical Properties Analysis
N,N’-Bis(2-hydroxyethyl)dithiooxamide has a molecular weight of 208.3 g/mol. It has 4 hydrogen bond donors and 4 hydrogen bond acceptors .
Scientific Research Applications
Application in Analytical Chemistry: Detection of Mercury (Hg II)
Summary of the Application
“N,N’-Bis(2-hydroxyethyl)dithiooxamide” has been used in the development of a microfluidic paper-based analytical device for the detection of mercury (Hg II) in air, fish, and water samples .
Methods of Application or Experimental Procedures
The method involves the use of gold nanoparticles functionalized with “N,N’-Bis(2-hydroxyethyl)dithiooxamide”. The fabrication of the microfluidic paper-based analytical device (μPAD) in this work is free of any expensive equipment and could be performed by untrained personnel . The color of the modified gold nanoparticles in the test zone changes instantly after the addition of Hg (II), and this color change can be detected by the naked eye or a digital camera .
Results or Outcomes
Under optimized experimental conditions, the linear range is 0.020–8.0 μM of Hg (II) with a 12.5 nM (2.5 ppb) detection limit in an aqueous solution. In the case of the μPAD, the linear concentration range is 0.025–2.0 μM Hg (II) with a detection limit of 15 nM (3.0 ppb) . This method has been used for the determination of mercury in real samples such as salmon fish and dusty days in Sanandaj, Iran. The results determined by this method agreed well with those determined according to the ASTM standard method .
Safety And Hazards
properties
IUPAC Name |
N,N'-bis(2-hydroxyethyl)ethanedithioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2S2/c9-3-1-7-5(11)6(12)8-2-4-10/h9-10H,1-4H2,(H,7,11)(H,8,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POHRRIXAXBVBFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)NC(=S)C(=S)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7059515 |
Source
|
| Record name | Ethanedithioamide, N,N'-bis(2-hydroxyethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Bis(2-hydroxyethyl)dithiooxamide | |
CAS RN |
120-86-5 |
Source
|
| Record name | N,N′-Bis(2-hydroxyethyl)dithiooxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=120-86-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-Bis(2-hydroxyethyl)dithiooxamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000120865 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | USAF MK-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44700 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethanedithioamide, N1,N2-bis(2-hydroxyethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanedithioamide, N,N'-bis(2-hydroxyethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N'-bis(2-hydroxyethyl)dithiooxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.029 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N'-BIS(2-HYDROXYETHYL)DITHIOOXAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F6NI0P7GNP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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